Cas no 917396-36-2 (3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester)

3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester structure

917396-36-2 structure

Product Name:3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester

CAS No:917396-36-2

MF:C₉H₈F₃NO₃

MW:235.15993309021

CID:786351

PubChem ID:59834827

Update Time:2025-09-05

3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester
- methyl 2-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate
- SCHEMBL4476468
- 917396-36-2
- UZWJYWKWOGVMEA-UHFFFAOYSA-N
- DTXSID30733152
- methyl 2-methoxy-6-(trifluoromethyl)nicotinate
- Inchi： 1S/C9H8F3NO3/c1-15-7-5(8(14)16-2)3-4-6(13-7)9(10,11)12/h3-4H,1-2H3
- InChI Key： UZWJYWKWOGVMEA-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(=O)OC)=C(N=1)OC)(F)F

Computed Properties

Exact Mass: 235.04562760g/mol
Monoisotopic Mass: 235.04562760g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 48.4Å²

3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AD13484-250mg	3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester	917396-36-2	95%	250mg	$255.00	2024-07-18
A2B Chem LLC	AD13484-500mg	3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester	917396-36-2	95%	500mg	$338.00	2024-07-18
A2B Chem LLC	AD13484-1g	3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester	917396-36-2	95%	1g	$447.00	2024-07-18

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